Cas no 68578-78-9 (Benzene, 1,1'-(1,2-diphenyl-1,2-ethenediyl)bis[4-methoxy-)

Benzene, 1,1'-(1,2-diphenyl-1,2-ethenediyl)bis[4-methoxy-, is a symmetrically substituted stilbene derivative characterized by its conjugated aromatic structure. The presence of methoxy groups at the para positions enhances its electron-donating properties, making it useful in organic synthesis and materials science. This compound exhibits strong UV absorption and fluorescence, rendering it suitable for applications in optoelectronic materials, such as organic light-emitting diodes (OLEDs) or fluorescent probes. Its rigid, planar structure contributes to stability and π-π stacking interactions, which are advantageous in the design of molecular assemblies or supramolecular systems. The compound's well-defined synthetic route allows for high purity and reproducibility in research and industrial applications.

Benzene, 1,1'-(1,2-diphenyl-1,2-ethenediyl)bis[4-methoxy- structure

68578-78-9 structure

Product Name:Benzene, 1,1'-(1,2-diphenyl-1,2-ethenediyl)bis[4-methoxy-

CAS No:68578-78-9

MF:C₂₈H₂₄O₂

MW:392.488967895508

CID:392882

PubChem ID:329768585

Update Time:2025-11-01

Benzene, 1,1'-(1,2-diphenyl-1,2-ethenediyl)bis[4-methoxy- Chemical and Physical Properties

Names and Identifiers

- 1-methoxy-4-[2-(4-methoxyphenyl)-1,2-diphenylethenyl]benzene
- 1,1′-(1,2-diphenyl-1,2-ethenediyl)bis[4-methoxybenzene]
- 1,2-Bis(p-methoxyphenyl)-1,2-diphenylethylene
- TPE-OMe
- SCHEMBL68050
- BS-45721
- CS-0110370
- 68578-78-9
- 1-METHOXY-4-[(E)-2-(4-METHOXYPHENYL)-1,2-DIPHENYLETHENYL]BENZENE
- 1,2-Bis(4-methoxyphenyl)-1,2-diphenylethene
- Benzene, 1,1'-(1,2-diphenyl-1,2-ethenediyl)bis[4-methoxy-
- 1,2-Bis(4-methoxyphenyl)-1,2-diphenylethene, 98%
- 1,1'-(1,2-DIPHENYL-1,2-ETHENEDIYL)BIS[4-METHOXYBENZENE]
- Inchi： 1S/C28H24O2/c1-29-25-17-13-23(14-18-25)27(21-9-5-3-6-10-21)28(22-11-7-4-8-12-22)24-15-19-26(30-2)20-16-24/h3-20H,1-2H3/b28-27+
- InChI Key： SJCRDTOTGDVNJD-BYYHNAKLSA-N
- SMILES： O(C)C1C=CC(=CC=1)/C(/C1C=CC=CC=1)=C(\C1C=CC=CC=1)/C1C=CC(=CC=1)OC

Computed Properties

Exact Mass: 392.17772
Monoisotopic Mass: 392.177630004g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 30
Rotatable Bond Count: 6
Complexity: 477
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 7.9
Topological Polar Surface Area: 18.5Å²

Experimental Properties

PSA: 18.46

Benzene, 1,1'-(1,2-diphenyl-1,2-ethenediyl)bis[4-methoxy- Security Information

Hazardous Material transportation number：NONH for all modes of transport

Benzene, 1,1'-(1,2-diphenyl-1,2-ethenediyl)bis[4-methoxy- Pricemore >>

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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	797324-1G	1,2-Bis(4-methoxyphenyl)-1,2-diphenylethene	68578-78-9	98%	1G	￥1921	2022-02-24
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1181010-25g	1,2-Bis(4-methoxyphenyl)-1,2-diphenylethene	68578-78-9	98%	25g	￥3373.00	2024-05-03
eNovation Chemicals LLC	Y1235321-5g	Benzene, 1,1'-(1,2-diphenyl-1,2-ethenediyl)bis[4-methoxy-	68578-78-9	98%	5g	$155	2024-06-07
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